Cas no 106561-30-2 ()

• CAS No: 106561-30-2
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 6645683
• PubChem ID: 290210
• Update Time: 2024-03-01

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H8N2O2/c1-4-5(2)12-8-6(4)7(11)9-3-10-8/h3H,1-2H3,(H,9,10,11)
• InChI Key： FXMMCOBFTLOGEY-UHFFFAOYSA-N
• SMILES： O1C2=C(C(NC=N2)=O)C(C)=C1C

Computed Properties

• Exact Mass: 164.059
• Monoisotopic Mass: 164.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furo[2,3-d]pyrimidines